Cas no 1486334-23-9 (1-(2-ethoxyethyl)azetidin-3-ol)

• Product Name: 1-(2-ethoxyethyl)azetidin-3-ol
• CAS No: 1486334-23-9
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD18308852
• CID: 4601957
• PubChem ID: 63282635
• Update Time: 2025-06-10

1-(2-ethoxyethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxyethyl)azetidin-3-ol

• MDL： MFCD18308852
• Inchi： 1S/C7H15NO2/c1-2-10-4-3-8-5-7(9)6-8/h7,9H,2-6H2,1H3
• InChI Key： BSRJVRHLBJULBL-UHFFFAOYSA-N
• SMILES： N1(CCOCC)CC(O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 1-(2-ethoxyethyl)azetidin-3-ol

Introduction to 1-(2-ethoxyethyl)azetidin-3-ol (CAS No: 1486334-23-9)

1-(2-ethoxyethyl)azetidin-3-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural properties and potential applications in drug development. This compound, identified by the CAS number 1486334-23-9, belongs to the azetidine class of heterocyclic compounds, which are widely recognized for their role in medicinal chemistry due to their structural versatility and biological activity. The presence of both an ethoxyethyl side chain and a hydroxyl group at the 3-position of the azetidine ring imparts distinct chemical and pharmacological properties, making it a subject of considerable interest in contemporary research.

The chemical structure of 1-(2-ethoxyethyl)azetidin-3-ol consists of a five-membered azetidine ring, which is a saturated heterocycle containing one nitrogen atom. This nitrogen atom can participate in hydrogen bonding and other interactions with biological targets, while the ethoxyethyl group enhances lipophilicity, influencing solubility and permeability across biological membranes. The hydroxyl group at the 3-position introduces polarity and potential sites for further functionalization, making this compound a valuable scaffold for medicinal chemists.

Recent advancements in pharmaceutical research have highlighted the importance of azetidine derivatives in the development of novel therapeutic agents. Studies have demonstrated that modifications to the azetidine core can significantly alter pharmacokinetic and pharmacodynamic properties, leading to compounds with improved efficacy and reduced side effects. 1-(2-ethoxyethyl)azetidin-3-ol has been explored in several preclinical studies as a potential lead compound for various therapeutic applications, including antimicrobial and anti-inflammatory agents.

In particular, the structural features of 1-(2-ethoxyethyl)azetidin-3-ol make it an attractive candidate for further investigation in the field of drug discovery. The ethoxyethyl side chain contributes to favorable pharmacokinetic profiles by enhancing bioavailability, while the hydroxyl group provides a site for interactions with biological targets such as enzymes and receptors. These properties have prompted researchers to explore its potential as a scaffold for designing new drugs targeting neurological disorders, infectious diseases, and other conditions.

One of the most promising areas of research involving 1-(2-ethoxyethyl)azetidin-3-ol is its application in developing antimicrobial agents. The azetidine ring has been shown to exhibit activity against a range of bacterial and fungal pathogens, making it a valuable component in novel antibiotics. Additionally, the compound's ability to interact with biological targets suggests potential applications in treating inflammatory diseases and autoimmune conditions. Recent studies have reported promising results from in vitro assays demonstrating its efficacy against various pathogens and inflammatory markers.

The synthesis of 1-(2-ethoxyethyl)azetidin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the production process, including catalytic hydrogenation, nucleophilic substitution reactions, and protection-deprotection strategies. These techniques have enabled researchers to produce sufficient quantities of the compound for detailed pharmacological evaluation.

From a computational chemistry perspective, 1-(2-ethoxyethyl)azetidin-3-ol has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies have provided insights into how the compound's structure influences its affinity for specific receptors and enzymes. By leveraging computational tools such as molecular dynamics simulations and docking studies, researchers have been able to identify key binding pockets and design analogs with enhanced potency.

The future prospects for 1-(2-ethoxyethyl)azetidin-3-ol are promising, with ongoing research aimed at expanding its therapeutic applications. Efforts are underway to develop derivatives with improved pharmacological profiles through structural modifications such as halogenation or introduction of additional functional groups. Additionally, clinical trials are being planned to evaluate its safety and efficacy in human subjects for selected therapeutic indications.

In conclusion,1-(2-ethoxyethyl)azetidin-3-ol (CAS No: 1486334-23-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its role as a scaffold for designing novel therapeutic agents underscores its importance in contemporary medicinal chemistry research. As further studies continue to uncover its pharmacological properties,1-(2-ethoxyethyl)azetidin-3-ol is poised to play a crucial role in the development of next-generation pharmaceuticals targeting various diseases.